Nanocrystalline Ti1-xCrxO2 (0 ≤ x ≤ 0.20) samples were synthesised via acid-modified sol-gel process and characterised with various techniques, such as HRTEM, FESEM, Raman, XPS, DTA and VSM. The TEM image of TiO2 exhibits elongated nanoparticles with an average size of 10 nm. The HRTEM in combination with selected area electron diffraction (SAED) reveals the interplanar spacing and polycrystalline nature of the samples, respectively. FESEM micrographs divulge nonuniform morphologies and less aggregation of the particles in the doped sample. Raman spectra ensure the phase purity of the samples and a blue shift on Cr doping. X-ray photoelectron spectra (XPS) predict the chemical state of the elements and oxygen vacancies in the prepared samples. Room temperature magnetic measurements exhibit a significant variation in the magnetic parameters on Cr doping in TiO2. The differential thermal analysis (DTA) shows the structural phase transition at ∼630°C. The photocatalytic performance is studied for the degradation of methylene blue (MB) dye under visible light irradiation. A higher photocatalytic efficiency is found for the 20% of Cr-doped TiO2. These studies propose that the appropriate incorporation of Cr ions makes TiO2 very efficient for visible light-driven photocatalysts required for applications in wastewater treatment.

The distribution of facet types affects the functionality of the surfaces of polycrystalline films. However, we are not aware of a previously published convenient method to determine their distribution. This work describes and demonstrates a process to determine and map the Miller indexes (hkl) of crystal facets exposed at the surfaces of polycrystalline films. To find facet types in non-trivial cases, one must know the orientation of the crystal and the direction in which the facet is facing. The method presented here combines the crystal orientations obtained with electron backscatter diffraction with the topography of the same sample area measured with atomic force microscopy. A challenging step is to transfer the data from the two instruments into a common coordinate system. The sequence of steps in the data processing is presented, with methods to verify the results. The process is illustrated with the analysis of an etched copper clad laminate (CCL) and an electroless Cu film deposited on the CCL. This example relates to facet selection in electroless and galvanic plating processes in printed circuit board production, where an uncontrolled transition from epitaxial to non-epitaxial growth can lead to surfaces with unacceptable roughness.

Lightsheet microscopy offers an ideal method for imaging of large (mm–cm scale) biological tissues rendered transparent via optical clearing protocols. However the diversity of clearing technologies and tissue types, and how these are adapted to the microscope can make tissue mounting complicated and somewhat irreproducible. Tissue preparation for imaging can involve glues and or equilibration in a variety of expensive and/or proprietary formulations. Here we present practical advice for mounting and capping cleared tissues in optical cuvettes for macroscopic imaging, providing a standardised 3D cell that can be imaged routinely and relatively inexpensively. We show that acrylic cuvettes cause minimal spherical aberration with objective numerical apertures less than 0.65. Furthermore, we describe methods for aligning and assessing the light sheets, discriminating fluorescence from autofluorescence, identifying chromatic artefacts due to differential scattering and removing streak artefacts such that they do not confound downstream 3D object segmentation analyses, with mouse embryo, liver and heart imaging as demonstrated examples.

Core facilities are research laboratories staffed by professional scientists who can provide access, training, support, and maintenance for the utilisation of highly specialised instrumentation. Microscopy core facilities support researchers working in many areas with wide ranging imaging needs. The companies that manufacture, sell, and service advanced microscopy instrumentation often develop strong and mutually beneficial relationships with their customers, which sometimes lead to contractual agreements with academic research institutions, resulting in so-called ‘branded’ core facilities. These academic-industrial partnerships can have significant benefits for both parties and ultimately can serve to improve the scientific resources available to the core facility user base. The article will describe these types of arrangements and specifically highlight aspects of these agreements that can benefit each partner in addition to some specific challenges that can arise with ‘branded’ core facilities.

Live-cell imaging of biological structures at high resolution poses challenges in the microscope throughput regarding area and speed. For this reason, different parallelisation strategies have been implemented in coordinate- and stochastic-targeted switching super-resolution microscopy techniques. In this line, the molecular nanoscale live imaging with sectioning ability (MoNaLISA), based on reversible saturable optical fluorescence transitions (RESOLFT), offers 45 − 65 nm $45 - 65\;{\rm{nm}}$ resolution of large fields of view in a few seconds. In MoNaLISA, engineered light patterns strategically confine the fluorescence to sub-diffracted volumes in a large area and provide optical sectioning, thus enabling volumetric imaging at high speeds. The optical setup presented in this paper extends the degree of parallelisation of the MoNaLISA microscope by more than four times, reaching a field-of-view of ( 100 − 130 μ m ) 2 ${( {100 - 130\;{\rm{\mu m}}} )^2}$ . We set up the periodicity and the optical scheme of the illumination patterns to be power-efficient and homogeneous. In a single recording, this new configuration enables super-resolution imaging of an extended population of the post-synaptic density protein Homer1c in living hippocampal neurons.

Low-energy electron microscopy (LEEM) taken as intensity–voltage (I–V) curves provides hyperspectral images of surfaces, which can be used to identify the surface type, but are difficult to analyse. Here, we demonstrate the use of an algorithm for factorizing the data into spectra and concentrations of characteristic components (FSC3) for identifying distinct physical surface phases. Importantly, FSC3 is an unsupervised and fast algorithm. As example data we use experiments on the growth of praseodymium oxide or ruthenium oxide on ruthenium single crystal substrates, both featuring a complex distribution of coexisting surface components, varying in both chemical composition and crystallographic structure. With the factorization result a sparse sampling method is demonstrated, reducing the measurement time by 1–2 orders of magnitude, relevant for dynamic surface studies. The FSC3 concentrations are providing the features for a support vector machine-based supervised classification of the surface types. Here, specific surface regions which have been identified structurally, via their diffraction pattern, as well as chemically by complementary spectro-microscopic techniques, are used as training sets. A reliable classification is demonstrated on both example LEEM I–V data sets.

Expansion microscopy (ExM) is a recent discovery in diagnostic pathology and microbiology that promotes a physical magnification of the tissue specimen instead of optical magnification. It not only improves the resolution of the specimen but also enhances the diagnostic precision, and permits nanoscale imaging of the specimen. Optical microscopy is routinely used in histopathology and microbiology for ages. Due to its simplicity, compatibility with different types of specimens, and ease of operation it is accepted by pathologists. ExM and its variants have been widely tested in different types of tissue specimens and microbiological specimens and yielded brilliant results.

Backscattered-electron scanning electron microscopy (BSE-SEM) imaging is a valuable technique for materials characterisation because it provides information about the homogeneity of the material in the analysed specimen and is therefore an important technique in modern electron microscopy. However, the information contained in BSE-SEM images is up to now rarely quantitatively evaluated. The main challenge of quantitative BSE-SEM imaging is to relate the measured BSE intensity to the backscattering coefficient η and the (average) atomic number Z to derive chemical information from the BSE-SEM image. We propose a quantitative BSE-SEM method, which is based on the comparison of Monte–Carlo (MC) simulated and measured BSE intensities acquired from wedge-shaped electron-transparent specimens with known thickness profile. The new method also includes measures to improve and validate the agreement of the MC simulations with experimental data. Two different challenging samples (ZnS/Zn(OxS1–x)/ZnO/Si-multilayer and PTB7/PC71BM-multilayer systems) are quantitatively analysed, which demonstrates the validity of the proposed method and emphasises the importance of realistic MC simulations for quantitative BSE-SEM analysis. Moreover, MC simulations can be used to optimise the imaging parameters (electron energy, detection-angle range) in advance to avoid tedious experimental trial and error optimisation. Under optimised imaging conditions pre-determined by MC simulations, the BSE-SEM technique is capable of distinguishing materials with small composition differences.

The correlative imaging workflow is a method of combining information and data across modes (e.g. SEM, X-ray CT, FIB-SEM), scales (cm to nm) and dimensions (2D–3D–4D), providing a more holistic interpretation of the research question. Often, subsurface objects of interest (e.g. inclusions, pores, cracks, defects in multilayered samples) are identified from initial exploratory nondestructive 3D tomographic imaging (e.g. X-ray CT, XRM), and those objects need to be studied using additional techniques to obtain, for example, 2D chemical or crystallographic data. Consequently, an intermediate sample preparation step needs to be completed, where a targeted amount of sample surface material is removed, exposing and revealing the object of interest. At present, there is not one singular technique for removing varied thicknesses at high resolution and on a range of scales from cm to nm. Here, we review the manual and automated options currently available for targeted sample material removal, with a focus on those methods which are readily accessible in most laboratories. We summarise the approaches for manual grinding and polishing, automated grinding and polishing, microtome/ultramicrotome, and broad-beam ion milling (BBIM), with further review of other more specialist techniques including serial block face electron microscopy (SBF-SEM), and ion milling and laser approaches such as FIB-SEM, Xe plasma FIB-SEM, and femtosecond laser/LaserFIB. We also address factors which may influence the decision on a particular technique, including the composition, shape and size of the samples, sample mounting limitations, the amount of surface material to be removed, the accuracy and/or resolution of peripheral parts, the accuracy and/or resolution of the technique/instrumentation, and other more general factors such as accessibility to instrumentation, costs, and the time taken for experimentation. It is hoped that this study will provide researchers with a range of options for removal of specific amounts of sample surface material to reach subsurface objects of interest in both correlative and non-correlative workflows.

Standing wave (SW) microscopy is a method that uses an interference pattern to excite fluorescence from labelled cellular structures and produces high-resolution images of three-dimensional objects in a two-dimensional dataset. SW microscopy is performed with high-magnification, high-numerical aperture objective lenses, and while this results in high-resolution images, the field of view is very small. Here we report upscaling of this interference imaging method from the microscale to the mesoscale using the Mesolens, which has the unusual combination of a low-magnification and high-numerical aperture. With this method, we produce SW images within a field of view of 4.4 mm × 3.0 mm that can readily accommodate over 16,000 cells in a single dataset. We demonstrate the method using both single-wavelength excitation and the multi-wavelength SW method TartanSW. We show application of the method for imaging of fixed and living cells specimens, with the first application of SW imaging to study cells under flow conditions.